Cas no 13093-05-5 ((6-aminohexyl)diethylamine)

• Product Name: (6-aminohexyl)diethylamine
• CAS No: 13093-05-5
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• MDL: MFCD06446913
• CID: 150479
• PubChem ID: 87567827
• Update Time: 2025-11-02

(6-aminohexyl)diethylamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Diethylhexane-1,6-diamine
• 1,6-Hexanediamine,N1,N6-diethyl-
• N1,N6-diethylhexane-1,6-diamine
• 1,6-bis-(ethylamino)hexane
• 1,6-Bis(ethylamino)hexane
• ethyl[6-(ethylamino)hexyl]amine
• N,N'-Diaethyl-hexandiyldiamin
• N,N'-diethyl-1,6-hexanediamine
• N,N'-Diethylhexamethylenediamine
• N,N'-diethyl-hexane-1,6-diamine
• N,N'-diethyl-hexanediyldiamine
• N,N'-Diethylhexylenediamine
• N1,N6-Dimethylhexane-1,6-diamine
• NSC 166319
• n,n’-diethyl-6-hexanediamine
• N,N'-DIETHYL-1,6-DIAMINOHEXANE
• N,N'-Diethylhexane-1,6-diamine
• 1,6-Hexanediamine, N,N'-diethyl-
• NSC-166319
• LS-13920
• 13093-05-5
• SCHEMBL331540
• MFCD00026707
• NSC166319
• CS-0187571
• DTXSID6065349
• FT-0636792
• NS00024135
• EINECS 236-006-7
• N,N/'-DIETHYL-1,6-DIAMINOHEXANE
• InChI=1/C10H24N2/c1-3-11-9-7-5-6-8-10-12-4-2/h11-12H,3-10H2,1-2H3
• SY053561
• D1305
• LDQWVRMGQLAWMN-UHFFFAOYSA-
• D89829
• 1,6-Hexanediamine, N1,N6-diethyl-
• DB-041995
• (6-aminohexyl)diethylamine

• MDL： MFCD06446913
• Inchi： 1S/C10H24N2/c1-3-11-9-7-5-6-8-10-12-4-2/h11-12H,3-10H2,1-2H3
• InChI Key： LDQWVRMGQLAWMN-UHFFFAOYSA-N
• SMILES： N(CC)CCCCCCNCC

Computed Properties

• Exact Mass: 172.19400
• Monoisotopic Mass: 172.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 64.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.825 g/cm3 (25 ºC)
• Melting Point: 259-260 ºC
• Boiling Point: 228°C(lit.)
• Flash Point: 105.1±12.0 ºC,
• Refractive Index: 1.4440 (589.3 nm 25 ºC)
• Solubility: Dissolution (40 g/l) (25 º C),
• PSA: 24.06000
• LogP: 2.54760
• Solubility: Not determined
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

(6-aminohexyl)diethylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：2735
• Safety Instruction： H314
• HazardClass：8
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on (6-aminohexyl)diethylamine

Comprehensive Guide to (6-Aminohexyl)diethylamine (CAS No. 13093-05-5): Properties, Applications, and Market Insights

(6-Aminohexyl)diethylamine (CAS No. 13093-05-5) is a versatile amine compound widely used in organic synthesis, pharmaceutical research, and specialty chemical applications. This diamine derivative features both primary and tertiary amine functionalities, making it valuable for cross-linking reactions and polymer modification. With growing interest in bioconjugation techniques and drug delivery systems, this compound has gained significant attention in recent years.

The molecular structure of (6-aminohexyl)diethylamine consists of a hexyl chain terminated by a primary amine group, with a diethylamine moiety attached at the sixth carbon position. This unique arrangement provides excellent solubility in polar solvents while maintaining compatibility with various organic matrices. Researchers particularly value its dual reactivity - the primary amine can participate in nucleophilic substitution while the tertiary amine serves as an effective catalyst or ligand in many reactions.

In pharmaceutical applications, CAS 13093-05-5 serves as a crucial building block for drug conjugates and targeted therapies. Its ability to form stable amide bonds with carboxylic acids makes it ideal for creating biodegradable linkers in antibody-drug conjugates (ADCs) - one of the hottest topics in cancer research today. The compound's pH-responsive properties also contribute to its use in smart drug delivery systems that release payloads at specific biological conditions.

The material science field utilizes (6-aminohexyl)diethylamine as a cross-linking agent for epoxy resins and polyurethanes. Recent advancements in self-healing polymers have highlighted its role in creating dynamic covalent networks. Manufacturers also employ it as a surface modifier for nanoparticles, particularly in quantum dot applications where stable dispersion and functionalization are critical.

From a commercial perspective, the global market for specialty amines like 13093-05-5 has shown steady growth, driven by demand from the biotechnology and electronics sectors. Current industry trends focus on developing greener synthesis routes for such compounds, aligning with the broader sustainability movement in chemical manufacturing. Many suppliers now offer high-purity grades (99%+) to meet the stringent requirements of pharmaceutical GMP applications.

Quality control for (6-aminohexyl)diethylamine typically involves HPLC analysis and spectroscopic characterization. The compound should be stored under inert atmosphere to prevent degradation, with recommended storage temperatures between 2-8°C for long-term stability. When handling this material, standard laboratory safety protocols for amine compounds should be followed, including proper ventilation and personal protective equipment.

Recent scientific literature highlights innovative applications of CAS 13093-05-5 in bioimaging probes and diagnostic agents. Its compatibility with click chemistry approaches has enabled researchers to create sophisticated theranostic platforms - a cutting-edge area combining therapy and diagnostics. These developments answer the growing market need for multifunctional biomedical materials that can address complex healthcare challenges.

For researchers considering (6-aminohexyl)diethylamine for their projects, several technical aspects deserve attention. The compound's bifunctional nature allows selective reactions at either amine site through appropriate protection-deprotection strategies. Its hydrophilic-lipophilic balance can be tuned by modifying reaction conditions, making it adaptable to various formulation requirements. These characteristics explain its popularity in combinatorial chemistry and high-throughput screening applications.

The future outlook for 13093-05-5 appears promising, particularly in emerging fields like nanomedicine and tissue engineering. As regulatory frameworks evolve for advanced therapeutic products, the demand for well-characterized chemical linkers and spacers is expected to rise significantly. Ongoing research into biocompatible materials and precision medicine will likely create new opportunities for this versatile amino compound in the coming years.